Cas no 1805947-42-5 (3-Amino-5-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-5-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine
• CAS No: 1805947-42-5
• MF: C₈H₅ClF₃N₃O
• MW: 251.593010663986
• CID: 4910969
• Update Time: 2025-05-26

3-Amino-5-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5ClF3N3O/c9-1-4-3-15-5(2-13)6(14)7(4)16-8(10,11)12/h3H,1,14H2
• InChI Key： VRXFIWCZTZSPGT-UHFFFAOYSA-N
• SMILES： ClCC1C=NC(C#N)=C(C=1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 2.3
• Topological Polar Surface Area: 71.9

Additional information on 3-Amino-5-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine

3-Amino-5-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine (CAS No. 1805947-42-5): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 3-Amino-5-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine (CAS No. 1805947-42-5) has emerged as a pivotal intermediate for the synthesis of complex heterocyclic compounds. Its unique structural features, including the chloromethyl, cyano, and trifluoromethoxy functional groups, make it a highly sought-after reagent in pharmaceutical and agrochemical research. This compound’s versatility aligns with the growing demand for fluorinated pyridines, a class of molecules gaining traction due to their enhanced bioavailability and metabolic stability.

The 3-Amino-5-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine scaffold is particularly valuable in the design of small-molecule inhibitors and catalysts, addressing contemporary challenges in drug discovery. Researchers are increasingly exploring its potential in covalent inhibitors, leveraging the reactive chloromethyl group for targeted protein modulation. This trend reflects broader industry shifts toward precision medicine and structure-activity relationship (SAR) optimization.

From an environmental perspective, the trifluoromethoxy moiety in this compound has drawn attention due to its role in improving pesticide efficacy while minimizing ecological impact. Recent studies highlight its utility in sustainable agrochemicals, a hot topic among stakeholders seeking alternatives to traditional pest control methods. The compound’s cyano group further enhances its reactivity, enabling diverse transformations such as cycloadditions and nucleophilic substitutions.

In the context of AI-driven drug design, 3-Amino-5-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine serves as a critical input for molecular docking simulations. Its structural complexity allows computational chemists to model interactions with biological targets more accurately, addressing common queries like *“How do fluorinated groups affect binding affinity?”* or *“What are the synthetic routes for cyano-substituted pyridines?”* These questions dominate forums and search engines, underscoring the compound’s relevance in cutting-edge research.

Industrial applications of this compound extend to material science, where its electron-withdrawing properties are exploited in the development of organic semiconductors. With the rise of flexible electronics, researchers are investigating its incorporation into conductive polymers, a niche yet rapidly expanding field. This aligns with global interest in green chemistry and energy-efficient technologies.

To summarize, 3-Amino-5-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine (CAS No. 1805947-42-5) exemplifies the convergence of multifunctional heterocycles and modern scientific priorities. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a cornerstone of 21st-century chemical innovation. As synthetic methodologies evolve, this compound is poised to remain at the forefront of interdisciplinary research.